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Compound of Interest

Compound Name: Gancaonin M

Cat. No.: B175547 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Gancaonin M, a prenylated isoflavone primarily isolated from the roots of Glycyrrhiza uralensis

Fisch, presents a promising scaffold for drug discovery and development.[1] As with any

compound intended for therapeutic use, a thorough understanding of its physicochemical

properties is paramount. This technical guide provides a comprehensive overview of the

available solubility and stability data for Gancaonin M. Due to the limited publicly available

experimental data for this specific compound, this document also furnishes detailed

experimental protocols for determining its solubility and stability profiles, drawing from

established methodologies for flavonoids and isoflavones. Furthermore, this guide includes

workflow diagrams and a representative signaling pathway to aid researchers in their

investigations.

Physicochemical Properties of Gancaonin M
Gancaonin M is classified as a 4'-O-methylisoflavone.[2] Its fundamental properties are

summarized below.
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Property Value Source

Molecular Formula C₂₁H₂₀O₅ PubChem[3]

Molecular Weight 352.39 g/mol PubChem[3]

Melting Point 139 - 141 °C FooDB[2]

Water Solubility (Estimated) 0.2753 mg/L at 25 °C The Good Scents Company[4]

Experimental Water Solubility Not Available FooDB[2]

Note: The provided water solubility is an estimated value. Experimentally determined data is

crucial for accurate formulation development.

Solubility Profile: Experimental Protocol
A comprehensive understanding of a compound's solubility in various solvents is critical for

formulation, purification, and analytical method development. The following protocol outlines a

standard procedure for determining the solubility of Gancaonin M.

Materials and Equipment
Gancaonin M (high purity solid)

Solvents:

Purified Water (Type I)

Phosphate Buffered Saline (PBS) at various pH values (e.g., 5.8, 6.8, 7.4)

Ethanol (95% and absolute)

Methanol

Acetonitrile

Dimethyl Sulfoxide (DMSO)

Propylene Glycol
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Polyethylene Glycol 400 (PEG 400)

Analytical balance

Vials with screw caps

Thermostatic shaker/incubator

Centrifuge

High-Performance Liquid Chromatography (HPLC) system with UV detector

Syringe filters (0.22 µm)

Experimental Workflow: Solubility Determination
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Preparation

Equilibration

Sample Processing

Quantification

Weigh excess Gancaonin M

Add to known volume of solvent in vial

Incubate at controlled temperature (e.g., 25°C, 37°C)

Agitate for 24-48 hours to ensure saturation

Centrifuge to pellet undissolved solid

Filter supernatant through 0.22 µm syringe filter

Dilute sample with mobile phase

Analyze by validated HPLC-UV method

Calculate concentration against a standard curve
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Sample Preparation

Storage Conditions

Time Points

Analysis

Prepare Gancaonin M in solution or as solid

Package in appropriate containers

Long-Term
25°C / 60% RH

Accelerated
40°C / 75% RH

Long-Term: 0, 3, 6, 9, 12, 18, 24 months Accelerated: 0, 3, 6 months

Assay (HPLC)

Appearance pH (for solutions) Degradation Products
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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